N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[4-[[2-(4-methoxyphenyl)acetyl]amino]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C19H22N2O3/c1-13(2)19(23)21-16-8-6-15(7-9-16)20-18(22)12-14-4-10-17(24-3)11-5-14/h4-11,13H,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: TVKBCWSSDRUITF-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC

Description

N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide, also known as MPAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPAA is a small molecule inhibitor that has been shown to have a wide range of biological effects, making it a valuable tool in the study of various biological processes.

Mechanism of Action

The mechanism of action of N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide is not well understood. However, it is believed that N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer properties, N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide in lab experiments is its versatility. N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide has been shown to have a wide range of biological effects, making it a valuable tool in the study of various biological processes. However, one of the limitations of using N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide is its potential toxicity. N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide has been shown to have toxic effects on certain cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide. One potential area of research is in the development of new cancer therapies. N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide has been shown to have anti-cancer properties, and further research could lead to the development of new drugs that are based on N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide. Another potential area of research is in the study of the biochemical and physiological effects of N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide. Further research could help to elucidate the mechanism of action of N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide is a complex process that involves several steps. The first step involves the reaction of 4-methoxybenzoyl chloride with 4-aminobenzoic acid to form 4-{[(4-methoxyphenyl)acetyl]amino}benzoic acid. This intermediate is then reacted with 2-methylpropanoyl chloride to form N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide.

Scientific Research Applications

N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the study of cancer. N-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)-2-methylpropanamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies.